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Compound of Interest

Compound Name: Malaoxon

Cat. No.: B1675925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of pure malaoxon. The information is compiled from various scientific sources and is
intended to support research, development, and safety assessments involving this compound.
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diethyl 2-

IUPAC Name [(dimethoxyphosphoryl)oxy]but ~ PubChem
anedioate

Malathion oxon, Malaoxone,
Synonyms ] PubChem[1]
Oxycarbophos, Liromat

CAS Number 1634-78-2 PubChem[1]
Molecular Formula C10H1907PS PubChem[1]
Molecular Weight 314.29 g/mol PubChem[1]
) CCOC(=0)CC(C(=0)OCC)OP(
Canonical SMILES PubChem[1]
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Pure malaoxon is a colorless to slightly yellow, viscous, oily liquid with a weak, unpleasant
odor.[2] It is sensitive to prolonged exposure to air.[3]

Table 2.1: Quantitative Physical Properties of Pure Malaoxon

Property Value Conditions Source

Melting Point <20°C (<68 °F) PubChem[2]

Boiling Point 114 °C (237 °F) at 0.0975 mmHg PubChem|[2]
Vapor Pressure 1 x 104 mmHg at 25 °C (estimated) PubChem|[1]
Water Solubility Slightly soluble PubChem[2],[3]

Density 1.248 + 0.06 g/cm?3 (Predicted) ChemicalBook[4]

Octanol-Water
Partition Coefficient

(Log Kow)

Data not readily
available;
experimental
determination

recommended.

Chemical Properties

Table 3.1: Chemical Reactivity and Stability of Pure Malaoxon
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Property Description Source

Undergoes base-catalyzed
hydrolysis. The estimated
second-order rate constant is 6
Hydrolysis x 102 L/mol-sec, PubChem|[2]
corresponding to half-lives of 4
years at pH 7 and 130 days at
pH 8.

Decomposes upon heating,
. producing toxic fumes of
Thermal Decomposition )
phosphorus oxides and sulfur

oxides.

Reacts with strong oxidizing
Reactivity agents, strong bases, and

strong acids.

Mechanism of Action: Acetylcholinesterase Inhibition

Malaoxon is a potent inhibitor of the enzyme acetylcholinesterase (AChE).[5] AChE is crucial
for the termination of nerve impulses at cholinergic synapses by hydrolyzing the
neurotransmitter acetylcholine (ACh).[6]

The inhibition of AChE by malaoxon is an irreversible process involving the phosphorylation of
a serine residue in the active site of the enzyme.[5] This leads to an accumulation of ACh in the
synaptic cleft, resulting in continuous stimulation of muscarinic and nicotinic receptors.[6] This

overstimulation is the basis of the cholinergic crisis observed in organophosphate poisoning.[6]

[7181°]

Signaling Pathway: Cholinergic Synapse and Acetylcholinesterase Inhibition
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Pre-incubate AChE with varying concentrations of malaoxon

'

Add acetylthiocholine (substrate) and DTNB (chromogen)

'

Measure absorbance at 412 nm over time

'

Calculate percentage of AChE inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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